Cas no 2227946-66-7 ((3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid)
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
- EN300-1784517
- 2227946-66-7
-
- Inchi: 1S/C8H14O4/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7,9H,1-5H2,(H,10,11)/t6?,7-/m0/s1
- InChI Key: QMIGTAIKURTCKV-MLWJPKLSSA-N
- SMILES: O1CCCC(C1)[C@H](CC(=O)O)O
Computed Properties
- Exact Mass: 174.08920892g/mol
- Monoisotopic Mass: 174.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 66.8Ų
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784517-0.05g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1784517-0.1g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1784517-0.25g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1784517-0.5g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1784517-1.0g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 1g |
$1658.0 | 2023-06-02 | ||
| Enamine | EN300-1784517-2.5g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1784517-5.0g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 5g |
$4806.0 | 2023-06-02 | ||
| Enamine | EN300-1784517-10.0g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 10g |
$7128.0 | 2023-06-02 | ||
| Enamine | EN300-1784517-1g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1784517-5g |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid |
2227946-66-7 | 5g |
$4806.0 | 2023-09-19 |
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
Recent Advances in the Study of (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid (CAS: 2227946-66-7) in Chemical Biology and Pharmaceutical Research
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid (CAS: 2227946-66-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its oxane ring and propanoic acid moiety, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and metabolic pathway modulation. Recent studies have focused on its stereospecific properties and its role as a building block for more complex bioactive molecules.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a precursor in the synthesis of novel protease inhibitors. The research team demonstrated that the (3S)-configuration is critical for binding affinity to target enzymes, with the oxane ring contributing to improved metabolic stability compared to similar acyclic analogs. Molecular docking simulations revealed unique interactions between the compound's hydroxyl group and active site residues of several disease-relevant proteases.
In pharmaceutical development, (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid has been investigated for its potential as a chiral synthon in the production of antiviral agents. A recent patent application (WO2023056789) describes its incorporation into nucleoside analogs showing activity against RNA viruses. The compound's structural features appear to enhance membrane permeability while maintaining low cytotoxicity, as evidenced by in vitro studies using human cell lines.
Metabolic studies have revealed interesting findings about this compound's biological fate. Research published in Xenobiotica (2024) tracked the compound's distribution and metabolism in rodent models, identifying several phase I and phase II metabolites. The oxane ring remained largely intact during biotransformation, suggesting its potential as a stable structural element in drug design. These findings have important implications for the compound's pharmacokinetic properties and possible drug-drug interactions.
From a synthetic chemistry perspective, significant progress has been made in developing efficient routes to (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid. A 2024 Nature Communications paper described an asymmetric catalytic hydrogenation method that achieves >99% enantiomeric excess with excellent yield. This advancement addresses previous challenges in obtaining the pure (3S)-enantiomer and could facilitate broader application of the compound in pharmaceutical manufacturing.
Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results presented at the 2024 American Chemical Society meeting showed that derivatives of (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid can disrupt bacterial biofilm formation in multidrug-resistant strains. The mechanism appears to involve interference with quorum sensing pathways, offering a novel approach to combating resistant infections.
In conclusion, (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid (CAS: 2227946-66-7) represents a versatile scaffold with multiple applications in medicinal chemistry. Its unique structural features, combined with recent synthetic and biological findings, position it as an important compound for future drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical applications.
2227946-66-7 ((3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)